Cas no 4435-51-2 (1-Phenyl-1,2,3-butanetrione)

1-Phenyl-1,2,3-butanetrione Properties

Names and Identifiers

• SCHEMBL5740300
• 1-phenylbutane-1,2,3-trione
• AKOS020762043
• DTXSID601310296
• 1-phenyl-1,2,3-butanetrione
• 4435-51-2
• 1,2,3-Butanetrione, 1-phenyl-
• +Expand

• InChIKey： ZHNJVDLKYNGUOF-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3/c1-7(11)9(12)10(13)8-5-3-2-4-6-8/h2-6H,1H3
• SMILES： O=C(C(C(C)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 176.047344113g/mol
• Heavy Atom Count: 13
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Boiling Point: 118-120 °C(Press: 10 Torr)
• Density: 1.1801 g/cm3(Temp: 17.2 °C)